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Introduction

Lysine decarboxylase (LDC) is an enzyme that catalyzes the decarboxylation of lysine to
produce cadaverine and carbon dioxide. This enzyme plays a crucial role in bacterial
physiology, particularly in the response to acidic stress by consuming a proton during the
reaction, thereby increasing the pH of the environment. The activity of lysine decarboxylase is a
key characteristic used in the differentiation of various bacteria, including members of the
Enterobacteriaceae family. Furthermore, the enzymatic production of cadaverine, a valuable
platform chemical for the synthesis of bio-based polymers, has garnered significant interest in
industrial biotechnology. Accurate and reliable measurement of LDC activity is therefore
essential for a wide range of applications, from fundamental microbiology research to the
development of novel therapeutics and industrial bioprocesses.

These application notes provide detailed protocols for two common spectrophotometric
methods for measuring lysine decarboxylase activity: a pH-based assay and a method
involving the chemical derivatization of the product, cadaverine.

Signaling Pathway and Reaction

The enzymatic reaction catalyzed by lysine decarboxylase is a critical step in the lysine
degradation pathway in many microorganisms. The enzyme utilizes pyridoxal 5'-phosphate
(PLP) as a cofactor to facilitate the removal of the carboxyl group from lysine.
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Preparation

Prepare Lysine Decarboxylase Broth

'

Inoculate with bacterial culture

Incubation & Reaction

Incubate at 35-37°C

l

Glucose Fermentation (pH drop, yellow color)

Lysine Decarboxylation (pH rise, purple color)

Measurement

Measure Absorbance (e.g., 560 nm for Bromocresol Purple)
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Enzymatic Reaction

Combine enzyme, lysine, and buffer

'

Incubate at 37°C

Stop reaction with Sodium Carbonate

Derivatization

Add TNBS solution

'

Incubate for color development

Extraction & Measurement

Extract with Toluene

Measure Absorbance of organic phase at 340 nm

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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